Cas no 393838-65-8 (N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide)

• Product Name: N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide
• CAS No: 393838-65-8
• MF: C₁₇H₁₇Cl₂N₃O₄S₂
• MW: 462.370579481125
• CID: 6129760
• PubChem ID: 3597281
• Update Time: 2025-10-23

N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide
• 2,5-dichloro-N-(4-(piperidin-1-ylsulfonyl)benzoyl)thiophene-3-carbohydrazide
• 3-Thiophenecarboxylic acid, 2,5-dichloro-, 2-[4-(1-piperidinylsulfonyl)benzoyl]hydrazide
• F0715-0270
• 2,5-dichloro-N'-(4-(piperidin-1-ylsulfonyl)benzoyl)thiophene-3-carbohydrazide
• 2,5-dichloro-N'-(4-piperidin-1-ylsulfonylbenzoyl)thiophene-3-carbohydrazide
• 393838-65-8
• AKOS024598184

• Inchi： 1S/C17H17Cl2N3O4S2/c18-14-10-13(15(19)27-14)17(24)21-20-16(23)11-4-6-12(7-5-11)28(25,26)22-8-2-1-3-9-22/h4-7,10H,1-3,8-9H2,(H,20,23)(H,21,24)
• InChI Key： VONGFFDZKXQBKZ-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NNC(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 461.0037538g/mol
• Monoisotopic Mass: 461.0037538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• pka: 8.86±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide

Comprehensive Overview of N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 393838-65-8)

The compound N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 393838-65-8) is a sophisticated organic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a thiophene ring substituted with chlorine atoms and a piperidine sulfonyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide has surged, driven by the need for innovative therapeutics. The compound's sulfonyl hydrazide moiety is a key feature, often associated with anti-inflammatory and antimicrobial properties. This aligns with current trends in drug discovery, where multi-target agents are highly sought after to address complex diseases like cancer and metabolic disorders.

The synthesis of CAS No. 393838-65-8 involves a series of well-optimized reactions, including acyl hydrazide formation and sulfonylation. These steps are critical for achieving high purity and yield, which are essential for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its structural integrity and consistency.

One of the most frequently asked questions about N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide revolves around its solubility and stability under physiological conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, which is advantageous for formulation development. Additionally, its stability in aqueous environments is being investigated to assess its suitability for oral or injectable administration.

From a mechanistic perspective, the compound's thiophene-carbonyl and piperidine-sulfonyl groups are believed to contribute to its bioactivity. These functional groups can engage in hydrogen bonding and hydrophobic interactions, enhancing its binding affinity to target proteins. This mechanism is particularly relevant in the context of enzyme inhibition, a hot topic in drug discovery for conditions like diabetes and neurodegenerative diseases.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide may exhibit cytotoxic effects against certain cancer cell lines. This has sparked curiosity about its structure-activity relationship (SAR) and whether derivatives could be developed to improve efficacy and reduce side effects.

In the realm of computational chemistry, CAS No. 393838-65-8 has been the subject of molecular docking studies. These simulations aim to predict how the compound interacts with biological targets, providing insights into its pharmacophore and potential modifications. Such approaches are increasingly popular as they accelerate the drug discovery process and reduce reliance on costly experimental trials.

Environmental and toxicological assessments of N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide are also underway. Understanding its biodegradability and ecotoxicity is crucial for ensuring sustainable use in pharmaceutical applications. This aligns with the growing emphasis on green chemistry and the development of environmentally friendly compounds.

In summary, N'-(2,5-dichlorothiophene-3-carbonyl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 393838-65-8) represents a fascinating area of research with broad implications for drug discovery and development. Its unique structural features, combined with its potential bioactivity, make it a compound worth watching in the coming years. As scientific advancements continue, further studies will undoubtedly uncover new applications and optimize its therapeutic potential.